Cas no 785702-32-1 ({[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 785702-32-1
• MF: C₁₉H₁₇N₃O₄S₂
• MW: 415.485981702805
• CID: 5762802
• PubChem ID: 2089503
• Update Time: 2025-05-19

{[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18836918
• {[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• EN300-26615760
• 785702-32-1
• {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C19H17N3O4S2/c1-25-13-7-5-12(6-8-13)15-11-28-19(21-15)22-16(23)10-26-18(24)14-4-3-9-20-17(14)27-2/h3-9,11H,10H2,1-2H3,(H,21,22,23)
• InChI Key： VNGDFDPESQZDBF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1NC(COC(C1=CC=CN=C1SC)=O)=O

Computed Properties

• Exact Mass: 415.06604838g/mol
• Monoisotopic Mass: 415.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Comprehensive Overview of {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 785702-32-1)

{[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 785702-32-1) is a specialized organic compound with a unique molecular structure that combines a thiazole ring and a pyridine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both methoxyphenyl and methylsulfanyl groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules.

The compound's CAS number 785702-32-1 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate, reflects its intricate chemical architecture, which includes a carbamoyl linkage and a carboxylate ester. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

Recent studies have explored the role of thiazole derivatives like 785702-32-1 in modulating enzymatic activity and cellular pathways. This aligns with the growing interest in small-molecule inhibitors and targeted therapies, which are hot topics in modern medicinal chemistry. Researchers are particularly intrigued by the compound's potential as a kinase inhibitor or anti-inflammatory agent, given the structural similarities to known bioactive molecules.

In the agrochemical sector, {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate has been investigated for its possible use in crop protection formulations. The methylsulfanyl group, in particular, is known to enhance the bioavailability and stability of pesticidal compounds, making this derivative a candidate for further development. With the increasing demand for sustainable agriculture solutions, such innovations are highly sought after.

The synthesis of CAS 785702-32-1 typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are essential for meeting the stringent quality standards required in pharmaceutical and agrochemical applications.

From a commercial perspective, {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate is available through specialized chemical suppliers catering to research institutions and industrial laboratories. Its niche market status means that pricing and availability can vary, but it remains a valuable tool for scientists exploring novel heterocyclic compounds.

Environmental and safety considerations are paramount when handling 785702-32-1. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, reflecting the broader trend toward green chemistry principles.

In summary, {[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 785702-32-1) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique structure and functional groups make it a subject of interest for researchers across multiple disciplines, from drug development to agrochemical innovation. As scientific understanding of its properties deepens, this compound may play an increasingly important role in addressing some of the key challenges in these fields.